Cas no 1505707-54-9 (5-Amino-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-Amino-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one
• CAS No: 1505707-54-9
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5739618
• PubChem ID: 79355862
• Update Time: 2025-05-19

5-Amino-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(cyclopropylmethyl)-4-methylpyridin-2(1h)-one
• 1505707-54-9
• 5-amino-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one
• CS-0348708
• AKOS017909179
• EN300-1105733
• 2(1H)-Pyridinone, 5-amino-1-(cyclopropylmethyl)-4-methyl-
• 5-Amino-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C10H14N2O/c1-7-4-10(13)12(6-9(7)11)5-8-2-3-8/h4,6,8H,2-3,5,11H2,1H3
• InChI Key： ANKTVZHNIXKVNO-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2CC2)C=C(N)C(C)=C1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 320.1±31.0 °C(Predicted)
• pka: 4.50±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-Amino-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one

5-Amino-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1505707-54-9): A Comprehensive Overview

5-Amino-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1505707-54-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of dihydropyridines, which are known for their diverse pharmacological properties, including calcium channel blocking and anti-inflammatory effects. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 5-Amino-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one.

The chemical structure of 5-Amino-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one is characterized by a dihydropyridine ring system substituted with an amino group at the 5-position, a cyclopropylmethyl group at the 1-position, and a methyl group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The cyclopropylmethyl group, in particular, is known for its ability to enhance lipophilicity and improve membrane permeability, which can be advantageous for drug delivery.

The synthesis of 5-Amino-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one has been reported in several studies. One common approach involves the condensation of an appropriate aldehyde or ketone with an amine and a Michael acceptor. For instance, a recent study published in the Journal of Organic Chemistry described a one-pot synthesis method using cyclopropylacetaldehyde, methylamine, and ethyl acetoacetate as starting materials. This method offers high yields and excellent purity, making it suitable for large-scale production.

The biological activities of 5-Amino-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one have been extensively investigated in various in vitro and in vivo models. One of the most notable properties is its ability to act as a calcium channel blocker. Calcium channel blockers are widely used in the treatment of cardiovascular diseases such as hypertension and angina pectoris. Studies have shown that 5-Amino-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one effectively inhibits L-type calcium channels in vascular smooth muscle cells, leading to vasodilation and reduced blood pressure.

In addition to its cardiovascular effects, 5-Amino-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one has also demonstrated anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages and other immune cells. This anti-inflammatory activity makes it a promising candidate for the development of new therapeutic agents for inflammatory disorders.

The potential applications of 5-Amino-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one extend beyond cardiovascular and inflammatory diseases. Recent studies have explored its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These studies have shown that the compound can reduce oxidative stress and protect neurons from apoptosis induced by various toxic stimuli. The neuroprotective activity of 5-Amino-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one suggests its potential as a therapeutic agent for neurodegenerative conditions.

In conclusion, 5-Amino-1-(cyclopropylmethyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1505707-54-9) is a versatile compound with a wide range of biological activities. Its unique chemical structure confers specific properties that make it an attractive candidate for drug development in various therapeutic areas. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its potential as a valuable tool in medicinal chemistry.